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Compound of Interest

Compound Name: Calcium salicylate

Cat. No.: B213194 Get Quote

An In-depth Technical Guide to Calcium Salicylate
(C₁₄H₁₀CaO₆)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of calcium salicylate (C₁₄H₁₀CaO₆),

detailing its molecular structure, physicochemical properties, synthesis, and mechanism of

action. The information is intended to support research and development activities in the

pharmaceutical and chemical industries.

Molecular Structure and Physicochemical
Properties
Calcium salicylate is the calcium salt of salicylic acid, consisting of one calcium cation (Ca²⁺)

bonded to two salicylate anions (C₇H₅O₃⁻).[1][2][3] The chemical formula is C₁₄H₁₀CaO₆.[1][2]

[3]

Structural Characteristics
The salicylate ligand can coordinate with the calcium ion in several ways, leading to various

structural arrangements, including polymeric or discrete molecular structures.[1] The

coordination geometry around the calcium ion is flexible, with coordination numbers reported to

range from six to nine.[1] Key binding modes include:
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Bidentate Chelating: The salicylate ligand binds to a single calcium ion through both of its

carboxylate oxygen atoms.[1]

Bidentate Bridging: The carboxylate group of the salicylate ligand bridges two different

calcium ions.[1]

Powder X-ray Diffraction (PXRD) is an essential technique for the detailed characterization of

the solid-state structure of calcium salicylate.[1]

Physicochemical Data
The quantitative properties of calcium salicylate are summarized in the table below.

Property Value Reference

Molecular Formula C₁₄H₁₀CaO₆ [2][3]

Molecular Weight 314.30 g/mol [1][4]

IUPAC Name calcium;2-carboxyphenolate [1]

CAS Number 824-35-1 [1]

Physical Description
White to off-white crystalline

solid or powder.
[4][5]

Boiling Point (est.) 336.30 °C @ 760.00 mm Hg [6]

logP (o/w) (est.) 2.061 [6]

Solubility

Influenced by temperature and

pH; basic conditions can

enhance solubility.

[5]

Synthesis and Experimental Protocols
Calcium salicylate can be synthesized through various methods, with a notable green

chemistry approach being a solvent-free grindstone neutralization reaction.[1]

Experimental Protocol: Solvent-Free Synthesis
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This protocol describes the synthesis of calcium salicylate via a grindstone neutralization

reaction, which involves the direct solid-phase interaction of salicylic acid with a calcium

source.[1]

Materials:

Salicylic Acid (C₇H₆O₃)

Calcium Carbonate (CaCO₃) or Calcium Oxide (CaO)

Mortar and Pestle or Mechanical Grinder

Spatula

Analytical Balance

Methodology:

Stoichiometric Calculation: Calculate the required molar equivalents of salicylic acid and the

calcium source. The reaction stoichiometry is 2 moles of salicylic acid to 1 mole of calcium

carbonate/oxide.

Weighing: Accurately weigh the reactants using an analytical balance.

Grinding: Combine the salicylic acid and calcium source in a mortar or mechanical grinder.

Reaction: Grind the solids together vigorously for 15-30 minutes. The reaction is facilitated

by the mechanical energy supplied during grinding. The progress can be monitored by

observing changes in the texture and consistency of the powder.

Product Isolation: Once the reaction is complete, the resulting calcium salicylate powder

can be collected.

Purification (Optional): If necessary, the product can be purified by recrystallization from a

suitable solvent, although the solvent-free method often yields a high-purity product directly.

[1]
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Synthesis Workflow

Analytical Workflow

1. Weigh Salicylic Acid
and Calcium Source

2. Combine and Grind
(Mortar or Mechanical Grinder)

3. Monitor Solid-State Reaction
4. Isolate Crude

Calcium Salicylate
5. Prepare Sample for AnalysisCharacterization

6. Perform IR Spectroscopy

7. Perform Powder X-ray
Diffraction (PXRD)

Click to download full resolution via product page

Caption: General workflow for the synthesis and analysis of calcium salicylate.

Experimental Protocol: Spectroscopic Characterization
(FTIR)
Infrared (IR) spectroscopy is used to identify the functional groups present in calcium
salicylate.

Methodology:

Sample Preparation: Prepare a KBr (potassium bromide) pellet. Mix a small amount of finely

ground calcium salicylate (approx. 1-2 mg) with dry KBr powder (approx. 100-200 mg).

Press the mixture into a thin, transparent pellet using a hydraulic press.

Background Scan: Run a background spectrum of the empty sample holder to account for

atmospheric CO₂ and H₂O.

Sample Scan: Place the KBr pellet in the spectrometer and acquire the IR spectrum, typically

over a range of 4000-400 cm⁻¹.

Data Analysis: Analyze the resulting spectrum for characteristic absorption bands. Key

expected vibrations include:

Aromatic C=C Stretching: 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹.[1]

Carboxylate (-COO⁻) Stretching: Asymmetric and symmetric stretches.
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Phenolic O-H Stretching: A broad band around 3300-3000 cm⁻¹ may be observed if

residual unreacted salicylic acid is present or if the salicylate is hydrated.[1]

Mechanism of Action and Biological Relevance
The biological and chemical activity of calcium salicylate is primarily attributed to the

salicylate anion.

Anti-Inflammatory Action
Salicylate acts as a non-steroidal anti-inflammatory drug (NSAID). Its primary mechanism is the

inhibition of cyclooxygenase (COX) enzymes (both COX-1 and COX-2).[7][8] This inhibition

blocks the conversion of arachidonic acid into prostaglandins, which are key mediators of

inflammation, pain, and fever.[7]

Arachidonic Acid

COX-1 & COX-2
Enzymes

Prostaglandins

Inflammation, Pain, Fever

Salicylate
(from Calcium Salicylate)

Click to download full resolution via product page

Caption: Salicylate's inhibition of the COX pathway to reduce inflammation.

Other Biological Effects
Mitochondrial Calcium Homeostasis: Salicylic acid and its derivatives have been noted in

biochemical studies for their ability to affect calcium homeostasis in mitochondria.[1]
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Membrane Surface Charge: Salicylate can increase the negative surface charge on cell

membranes, which may influence the action of other drugs, such as calcium-antagonists.[9]

Applications in Research and Industry
Calcium salicylate has diverse applications, ranging from industrial uses to potential

pharmaceutical roles.

Lubricant Additives: It serves as a high-performance detergent, corrosion inhibitor, and

antioxidant in lubricating oils and greases.[1] Sulfurized calcium salicylates show superior

thermal stability and antioxidant capabilities.[10]

Pharmaceuticals: Due to its anti-inflammatory and analgesic properties, it is used in some

medical and pharmaceutical applications.[11]

Cosmetics: It is used as a preservative in cosmetic formulations and has been deemed safe

for this use when formulated to be non-irritating.[4][6]

Coordination Chemistry: It is a precursor in the synthesis of complex coordination polymers,

including heterometallic structures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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